Cas no 87410-83-1 (1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-)

1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl- structure
87410-83-1 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-
CAS No:87410-83-1
MF:C11H13N3OS
MW:235.305420637131
CID:656617
PubChem ID:13272863
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-[(3-methoxyphenyl)methyl]-N-methyl-
    • 5-[(3-methoxyphenyl)methyl]-N-methyl-1,3,4-thiadiazol-2-amine
    • DTXSID00533808
    • 87410-83-1
    • 5-(3-Methoxybenzyl)-N-methyl-1,3,4-thiadiazol-2-amine
    • Inchi: 1S/C11H13N3OS/c1-12-11-14-13-10(16-11)7-8-4-3-5-9(6-8)15-2/h3-6H,7H2,1-2H3,(H,12,14)
    • InChI Key: WNXXSCHDBAWATR-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1CC1C=CC=C(C=1)OC)NC

Computed Properties

  • Exact Mass: 235.07793322g/mol
  • Monoisotopic Mass: 235.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.3Ų
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